4-[(Oxolan-3-yl)methyl]-1,3-thiazol-2-amine

• IUPAC Name: 4-(oxolan-3-ylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C8H12N2OS/c9-8-10-7(5-12-8)3-6-1-2-11-4-6/h5-6H,1-4H2,(H2,9,10)
• InChI Key: ZHEPGPFOXCJTKY-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CC2=CSC(=N2)N
• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "4-[(Oxolan-3-yl)methyl]-1,3-thiazol-2-amine" typically involves multi-step chemical reactions, starting from readily available precursors. For example, the synthesis of 2-amino-1,3,4-oxadiazoles and 1,3,4-thiadiazoles, which share a similar heterocyclic framework, can be achieved via condensation of semicarbazide/thiosemicarbazide with aldehydes followed by oxidative bond formation mediated by iodine (Niu et al., 2015). This methodology suggests a pathway that might be adaptable for synthesizing the target compound by selecting appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of compounds similar to "4-[(Oxolan-3-yl)methyl]-1,3-thiazol-2-amine" is often determined using techniques such as X-ray crystallography. These studies reveal the arrangement of atoms within the molecule and provide insights into the stereochemistry and electronic structure. For instance, the structural analysis of 1,3,4-thiadiazoles shows typical heterocyclic ring conformations and intermolecular interactions that could influence the properties of the target compound (Wawrzycka-Gorczyca et al., 2011).

Chemical Reactions and Properties

Compounds with thiazol-2-amine and oxolan moieties participate in various chemical reactions, including condensation, nucleophilic substitution, and redox reactions. These reactions can modify the molecular structure, leading to derivatives with diverse chemical properties. The reactivity pattern of these compounds is crucial for designing synthetic routes and for their application in drug synthesis and material science.

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystal structure, are essential for understanding the behavior of these compounds under different conditions. For example, the crystal density and the presence of solvent molecules within the crystal lattice of similar energetic compounds have been reported, indicating high crystal density and specific solvent interactions (Zelenin et al., 1997).

Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds, such as thiazoles, oxadiazoles, and thiazolidinones, are critical in the development of pharmaceuticals, dyes, and materials with unique properties. The synthesis and transformation of these compounds enable the exploration of their biological and chemical properties, contributing to advances in drug development and materials science.

• Synthesis of Diverse Heterocycles : The reactivity of specific heterocyclic scaffolds enables the synthesis of a wide range of heterocycles, including thiazoles and thiazolidinones, which are valuable in developing new pharmaceuticals and materials (Gomaa & Ali, 2020; Abdurakhmanova et al., 2018).

• Biological Activity of Heterocyclic Systems : Compounds based on 1,3,4-thiadiazole and 1,3,4-oxadiazole rings exhibit a range of pharmacological activities, making them crucial scaffolds in medicinal chemistry (Lelyukh, 2019).

• Thiazolidinediones as Ligands : The thiazolidinedione scaffold, present in some related compounds, shows potential as antimicrobial, antitumor, and antidiabetic agents, underscoring the importance of heterocyclic compounds in therapeutic applications (Singh et al., 2022).

Application Potential in New Drug Development

• Pharmacological Significance : The structural features of heterocyclic compounds, such as oxadiazoles, play a significant role in binding with various enzymes and receptors, demonstrating a wide range of bioactivities that are beneficial in the development of new drugs (Rana, Salahuddin, & Sahu, 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for “4-[(Oxolan-3-yl)methyl]-1,3-thiazol-2-amine” are not available, research on thiazole derivatives and their interactions with the TRPA1 ion channel could provide valuable insights for the development of new treatments for respiratory diseases.